N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide

• IUPAC Name: 2,3-dimethoxy-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• InChI: InChI=1S/C22H26N2O4/c1-14(2)13-24-18-10-9-16(12-15(18)8-11-20(24)25)23-22(26)17-6-5-7-19(27-3)21(17)28-4/h5-7,9-10,12,14H,8,11,13H2,1-4H3,(H,23,26)
• InChI Key: XLZJIAZVLLDZSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)CCC2=C1C=CC(=C2)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-2,3-dimethoxybenzamide is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Tumor Proliferation Imaging

• Assessment of Cellular Proliferation in Tumors by PET : A study focused on evaluating a cellular proliferative marker, closely related to the compound , for its safety, dosimetry, and feasibility in imaging tumor proliferation using PET in patients with newly diagnosed malignant neoplasms. This research highlights the potential of such compounds in assessing the proliferative status of solid tumors, with the study finding significant correlations between tumor uptake values and Ki-67, a marker for proliferation (Dehdashti et al., 2013).

Synthetic Methodology Development

• Development of a Practical and Scalable Synthetic Route : Research was conducted to develop a novel, practical, and efficient synthesis for a compound structurally similar to the one , showcasing the advancements in synthetic routes for complex molecules. This work underlines the importance of such compounds in medicinal chemistry, particularly for the synthesis of pharmaceutical agents (Yoshida et al., 2014).

Chemical Synthesis and Ligand Binding Studies

• Rh(III)-catalyzed Directed C-H Olefination : A study presented an efficient method for oxidative olefination by directed C-H bond activation of N-methoxybenzamides, illustrating the versatility and practicality of employing compounds with the core structure for selective formation of valuable products. This research demonstrates the compound's relevance in the development of new synthetic methodologies (Rakshit et al., 2011).

• Sigma-2 Receptor Probe Development : Another study focused on the development and evaluation of a novel sigma-2 receptor probe, highlighting the utility of derivatives of the compound for in vitro studies. This work contributes to the understanding of sigma-2 receptors and their potential as targets in disease treatment and diagnostics (Xu et al., 2005).